Chicoric acid Chicoric acid Chicoric acid is an organooxygen compound. It has a role as a HIV-1 integrase inhibitor and a geroprotector. It is functionally related to a tetracarboxylic acid.
Chicoric acid is a natural product found in Camellia sinensis, Hydrastis canadensis, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 6537-80-0
VCID: VC0190775
InChI: InChI=1S/C22H18O12/c23-13-5-1-11(9-15(13)25)3-7-17(27)33-19(21(29)30)20(22(31)32)34-18(28)8-4-12-2-6-14(24)16(26)10-12/h1-10,19-20,23-26H,(H,29,30)(H,31,32)/t19-,20-/m1/s1
SMILES: C1=CC(=C(C=C1C=CC(=O)OC(C(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)C(=O)O)O)O
Molecular Formula: C22H18O12
Molecular Weight: 474.4 g/mol

Chicoric acid

CAS No.: 6537-80-0

Cat. No.: VC0190775

Molecular Formula: C22H18O12

Molecular Weight: 474.4 g/mol

* For research use only. Not for human or veterinary use.

Chicoric acid - 6537-80-0

Specification

Description Chicoric acid is an organooxygen compound. It has a role as a HIV-1 integrase inhibitor and a geroprotector. It is functionally related to a tetracarboxylic acid.
Chicoric acid is a natural product found in Camellia sinensis, Hydrastis canadensis, and other organisms with data available.
CAS No. 6537-80-0
Molecular Formula C22H18O12
Molecular Weight 474.4 g/mol
IUPAC Name (2R,3R)-2,3-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]butanedioic acid
Standard InChI InChI=1S/C22H18O12/c23-13-5-1-11(9-15(13)25)3-7-17(27)33-19(21(29)30)20(22(31)32)34-18(28)8-4-12-2-6-14(24)16(26)10-12/h1-10,19-20,23-26H,(H,29,30)(H,31,32)/t19-,20-/m1/s1
Standard InChI Key YDDGKXBLOXEEMN-WOJBJXKFSA-N
Isomeric SMILES C1=CC(=C(C=C1C=CC(=O)O[C@H]([C@H](C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)C(=O)O)O)O
SMILES C1=CC(=C(C=C1C=CC(=O)OC(C(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)C(=O)O)O)O
Canonical SMILES C1=CC(=C(C=C1C=CC(=O)OC(C(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)C(=O)O)O)O

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